Cas no 181868-92-8 (3-Pyridinecarboxylic acid, 1,6-dihydro-1,2-dimethyl-5-nitro-6-oxo-, ethylester)

• Product Name: 3-Pyridinecarboxylic acid, 1,6-dihydro-1,2-dimethyl-5-nitro-6-oxo-, ethylester
• CAS No: 181868-92-8
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 1373325
• Update Time: 2024-08-16

3-Pyridinecarboxylic acid, 1,6-dihydro-1,2-dimethyl-5-nitro-6-oxo-, ethylester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,6-dihydro-1,2-dimethyl-5-nitro-6-oxo-, ethylester
• 3-Pyridinecarboxylic acid, 1,6-dihydro-1,2-dimethyl-5-nitro-6-oxo-, ethyl ester

• Inchi： 1S/C10H12N2O5/c1-4-17-10(14)7-5-8(12(15)16)9(13)11(3)6(7)2/h5H,4H2,1-3H3
• InChI Key： KFKMGGJGBNKIFF-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C(=O)C([N+]([O-])=O)=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 240.07466

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 355.1±42.0 °C(Predicted)
• PSA: 89.75
• pka: -6.42±0.62(Predicted)